Cas no 61415-72-3 (2,3-Anthracenedicarboxylic acid, 6-amino-9,10-dihydro-9,10-dioxo-)

• Product name: 2,3-Anthracenedicarboxylic acid, 6-amino-9,10-dihydro-9,10-dioxo-
• CAS No: 61415-72-3
• MF: C₁₆H₉NO₆
• MW: 311.24576
• CID: 480324
• PubChem ID: 12307090

2,3-Anthracenedicarboxylic acid, 6-amino-9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2,3-Anthracenedicarboxylic acid, 6-amino-9,10-dihydro-9,10-dioxo-
• 6-amino-9,10-dioxoanthracene-2,3-dicarboxylic acid
• 61415-72-3
• DTXSID50486850

• Inchi： InChI=1S/C16H9NO6/c17-6-1-2-7-8(3-6)14(19)10-5-12(16(22)23)11(15(20)21)4-9(10)13(7)18/h1-5H,17H2,(H,20,21)(H,22,23)
• InChI Key： WEQVJFXPIBNXCF-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1N)C(=O)C3=CC(=C(C=C3C2=O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 311.04297
• Monoisotopic Mass: 311.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 134.76